6-(3-Chloro-4-methylphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(3-chloro-4-methylphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H22ClN5O2/c1-6-9-24-18(27)16-17(23(5)20(24)28)22-19-25(12(3)13(4)26(16)19)14-8-7-11(2)15(21)10-14/h7-8,10H,6,9H2,1-5H3
• InChI Key: MPHHVGIURJSBMV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC(=C(C=C4)C)Cl)C)C)N(C1=O)C
• Molecular Formula: C20H22ClN5O2
• Molecular Weight: 399.9 g/mol

Description

6-(3-Chloro-4-methylphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C20H22ClN5O2 and its molecular weight is 399.88. The purity is usually 95%.
BenchChem offers high-quality 6-(3-Chloro-4-methylphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(3-Chloro-4-methylphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Precursors for Purine Analogs

Research on compounds similar to "6-(3-Chloro-4-methylphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione" often explores their synthesis as precursors to purine analogs. For instance, the synthesis of 4- and 5-disubstituted 1-benzylimidazoles as precursors of purine analogs has been detailed, highlighting the reaction processes and conditions that lead to these compounds, which are crucial in the development of new medicinal molecules (Alves, Proença, & Booth, 1994).

Novel Spiro-Linked Compounds

Another area of research involves the reaction of phenyl-aminoquinoline-diones with isothiocyanates, facilitating access to novel spiro-linked 2-thioxoimidazolidine-oxindoles and imidazoline-2-thiones. These compounds have been studied for their unique structures and potential biological activities, demonstrating the diversity in chemical synthesis and application possibilities (Klásek, Lyčka, Mikšík, & Růžička, 2010).

Antiproliferative Activity

The design, synthesis, and evaluation of related compounds, like 2-phenyl-1H-benzo[d]imidazole-4,7-diones, for their inhibitory activity on the proliferation of vascular smooth muscle cells, is another significant research application. This study shows how specific chemical modifications can lead to compounds with potential therapeutic applications, particularly in diseases characterized by abnormal cell proliferation (Ryu et al., 2008).

Cytotoxicity and Anticancer Activity

Additionally, the synthesis and cytotoxicity studies of naphth[2,3-d]imidazole-4,9-diones and related compounds contribute to the search for new anticancer drugs. These studies involve evaluating the cytotoxic activity of synthesized compounds against various cancer cell lines, highlighting the potential for discovering novel anticancer agents (Kuo et al., 1996).